- Preparation of indobufen and reducing the content of indobufen genotoxic impurities, China, , ,
Cas no 94232-67-4 (Indobufen 1,3-Dioxo)
Indobufen 1,3-Dioxo structure
Product Name:Indobufen 1,3-Dioxo
CAS No:94232-67-4
MF:C18H15NO4
MW:309.316004991531
CID:805308
PubChem ID:3024093
Update Time:2024-10-25
Indobufen 1,3-Dioxo Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,4-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-a-ethyl-
- 2-[4-(1,3-dioxoisoindol-2-yl)phenyl]butanoic acid
- 4-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)-α-ethylbenzeneacetic acid (ACI)
- 2-(p-Phthalimidophenyl)butyric acid
- Indobufen Impurity 23
- ZQKLRJAOOUMVSA-UHFFFAOYSA-N
- EINECS 303-995-2
- 2-[4-(1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)PHENYL]BUTYRIC ACID
- 2-(4-(1,3-Dioxoisoindolin-2-yl)phenyl)butanoic acid
- DTXSID70915995
- 2-[4-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)phenyl]butanoic acid
- 94232-67-4
- 2-(4-(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)phenyl)butyric acid
- NS00066158
- Indobufen 1,3-Dioxo
-
- Inchi： 1S/C18H15NO4/c1-2-13(18(22)23)11-7-9-12(10-8-11)19-16(20)14-5-3-4-6-15(14)17(19)21/h3-10,13H,2H2,1H3,(H,22,23)
- InChI Key： ZQKLRJAOOUMVSA-UHFFFAOYSA-N
- SMILES： O=C(C(CC)C1C=CC(N2C(=O)C3C(=CC=CC=3)C2=O)=CC=1)O
Computed Properties
- Exact Mass: 309.100108
- Monoisotopic Mass: 309.100108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 74.7
Experimental Properties
- Density: 1.356
- Boiling Point: 527.9°Cat760mmHg
- Flash Point: 273.1°C
- Refractive Index: 1.643
Indobufen 1,3-Dioxo Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at recommended temperature
Indobufen 1,3-Dioxo Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I353780-1mg |
Indobufen 1,3-Dioxo |
94232-67-4 | 1mg |
$190.00 | 2023-05-18 | ||
| TRC | I353780-10mg |
Indobufen 1,3-Dioxo |
94232-67-4 | 10mg |
$1499.00 | 2023-05-18 |
Indobufen 1,3-Dioxo Production Method
Production Method 1
Reaction Conditions
1.1 98 °C; 98 °C → 110 °C; 3 h, 110 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Acetic acid ; 25 h, 1 MPa
1.2 rt → 40 °C; 40 °C → 80 °C; 3 h, 80 °C
1.2 rt → 40 °C; 40 °C → 80 °C; 3 h, 80 °C
Reference
- Method for preparation of Indobufen, China, , ,
Production Method 3
Reaction Conditions
1.1 Solvents: Acetic acid
Reference
- Synthesis of anticoagulant indobufen, Zhongguo Yiyao Gongye Zazhi, 1989, 20(11), 486-7
Production Method 4
Reaction Conditions
Reference
- Preparation of indobufen, Zhongguo Yiyao Gongye Zazhi, 1991, 22(7), 291-3
Production Method 5
Reaction Conditions
1.1 Reagents: Sodium persulfate , Sulfuric acid magnesium salt (1:1), dihydrate Catalysts: Tetrabutylammonium iodide , Manganese triacetate ; 36 h, 90 °C
Reference
- Chemo-selective control of Ritter-type reaction by coordinatively unsaturated inorganic salt hydrates, Organic Chemistry Frontiers, 2022, 9(6), 1541-1549
Indobufen 1,3-Dioxo Raw materials
Indobufen 1,3-Dioxo Preparation Products
Indobufen 1,3-Dioxo Suppliers
Xiantao Lizhao Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier
(CAS:94232-67-4)2-[4-(1,3-dioxo-2-isoindolinyl)phenyl]butyric acid
Order Number:LZ0259
Stock Status:in Stock
Quantity:100mg
Purity:98%
Pricing Information Last Updated:Tuesday, 6 January 2026 10:11
Price ($):inquiry
Email:1010771219@qq.com
Indobufen 1,3-Dioxo Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Recommended suppliers
Xiantao Lizhao Pharmaceutical Technology Co., Ltd
(CAS:94232-67-4)2-[4-(1,3-dioxo-2-isoindolinyl)phenyl]butyric acid
Purity:98%
Quantity:100mg
Price ($):Inquiry